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Compound of Interest

Compound Name: Pentoxyverine citrate

Cat. No.: B1668349

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and regulatory compliance. This
document provides essential guidance on the operational and disposal procedures for
pentoxyverine citrate, ensuring the safety of laboratory personnel and the protection of the
environment.

Waste Classification and Disposal Procedures

Pentoxyverine citrate is not explicitly listed as a P- or U-series hazardous waste under the
Resource Conservation and Recovery Act (RCRA). Therefore, its classification as hazardous or
non-hazardous depends on whether it exhibits any of the characteristics of hazardous waste:
ignitability, corrosivity, reactivity, or toxicity. Based on available data, pentoxyverine citrate is
unlikely to be classified as a RCRA hazardous waste. However, a definitive determination
should be made by the generating facility's Environmental Health and Safety (EHS)
department.

Recommended Disposal as Non-Hazardous
Pharmaceutical Waste

In the likely event that pentoxyverine citrate is determined to be a non-RCRA hazardous
waste, the following procedures should be followed:

e Segregation: Do not mix pentoxyverine citrate waste with RCRA hazardous waste, sharps,
or general laboratory trash. It should be collected in a designated, properly labeled container
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for non-hazardous pharmaceutical waste.[1]

Containerization: Use a leak-proof, puncture-resistant container with a secure lid. The
container should be clearly labeled as "Non-Hazardous Pharmaceutical Waste" and include
the chemical name, "Pentoxyverine Citrate".[1] For solids, a securely sealed bag or
container is appropriate. For solutions, a sturdy, leak-proof container is required.[1]

Storage: Store the waste container in a secure, designated area away from incompatible
materials and general laboratory traffic.

Disposal: Arrange for disposal through your institution's chemical waste program. The
preferred method for non-hazardous pharmaceutical waste is incineration to prevent its entry
into landfills and waterways.[2][3] Do not dispose of pentoxyverine citrate down the drain or
in the regular trash.[4]

Contingency for Hazardous Waste Determination

If your institution's EHS department determines the pentoxyverine citrate waste to be

hazardous (e.g., due to being mixed with a listed solvent), follow all institutional procedures for

hazardous waste disposal. This will include:

Using a designated hazardous waste container.
Affixing a hazardous waste label with all required information.
Storing the waste in a designated satellite accumulation area.

Arranging for pickup by your institution's hazardous waste management provider.

Physical and Toxicological Data for Waste
Determination

The following table summarizes key data for pentoxyverine citrate to assist in the waste

determination process.
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Relevance to RCRA

Property Value e .-
Classification

Well above the <60°C

Flash Point 217.2°C[1] o
threshold for ignitability (D001).

This value is used for GHS
classification ("Harmful if
swallowed") but does not
directly correspond to the
Oral LD50 (rat) 810 mg/kg[1][4][5] EPA's Toxicity Characteristic
(D004-D043), which is
determined by the TCLP test.
Pentoxyverine is not a listed

toxic waste.

) ) ) As a solid, it is not subject to
) White to off-white crystalline o o
Physical State the ignitability criteria for
powder[2][5] o
liquids.

Unlikely to be <2 or 212.5,
which is the threshold for
corrosivity (D002), as itis a

pH Data not available. salt of a weak acid and a weak
base. A direct measurement of
a solution would be required

for definitive classification.

No data indicates reactivity Unlikely to meet the criteria for
Reactivity with water or other common a reactive hazardous waste
substances. (D003).

Experimental Protocols

This document does not cite specific experiments but provides general procedures for chemical
disposal. For detailed experimental protocols involving pentoxyverine citrate, refer to your
institution's specific Standard Operating Procedures (SOPs) for chemical handling and waste
disposal.
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Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
pentoxyverine citrate in a laboratory setting.
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Pentoxyverine Citrate Disposal Workflow
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Caption: Decision workflow for pentoxyverine citrate disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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